Cas no 1803584-67-9 (1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride)

• Product Name: 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride
• CAS No: 1803584-67-9
• MF: C₁₁H₁₇BrClN₃
• MW: 306.62978053093
• MDL: MFCD28145527
• CID: 4616322
• PubChem ID: 91654551
• Update Time: 2025-06-23

1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride

• MDL： MFCD28145527
• Inchi： 1S/C11H16BrN3.ClH/c1-2-14-3-5-15(6-4-14)11-7-10(12)8-13-9-11;/h7-9H,2-6H2,1H3;1H
• InChI Key： JYOOSONNRJVMCZ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(N2CCN(CC)CC2)C=1.Cl

Additional information on 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride

Introduction to 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride (CAS No. 1803584-67-9)

1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803584-67-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of heterocyclic amines, characterized by its nitrogen-containing ring structure, which is a common motif in many biologically active molecules. The presence of a bromine substituent at the 5-position of the pyridine ring and an ethyl group at the 4-position of the piperazine ring contributes to its unique chemical properties and potential biological activities.

The synthesis of 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the bromine atom at the 5-position can be achieved through halogenation reactions, while the ethylpiperazine moiety is often formed via nucleophilic substitution or condensation reactions. The final step involves converting the free base into its dihydrochloride salt, which enhances its solubility and stability, making it more suitable for pharmaceutical applications.

This compound has garnered attention in recent years due to its potential applications in medicinal chemistry. The bromopyridine scaffold is a well-known pharmacophore that interacts with various biological targets, including enzymes and receptors. The piperazine ring, on the other hand, is frequently incorporated into drugs due to its ability to modulate neurotransmitter systems. The combination of these structural features makes 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride a promising candidate for further investigation.

Recent studies have explored the pharmacological profile of derivatives similar to 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride. Researchers have been particularly interested in their potential as kinase inhibitors, given the ability of brominated pyridines to disrupt protein-protein interactions. Additionally, the piperazine moiety has been associated with effects on serotonin and dopamine pathways, suggesting possible applications in treating neurological disorders.

In preclinical studies, analogs of this compound have shown interesting biological activities. For instance, some derivatives have demonstrated inhibitory effects on specific kinases that are implicated in cancer cell proliferation. The bromine atom in the pyridine ring appears to play a crucial role in binding to these targets, while the ethylpiperazine group modulates the compound's pharmacokinetic properties. These findings highlight the importance of 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride as a scaffold for developing novel therapeutic agents.

The chemical properties of 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride also make it valuable for synthetic chemistry. Its reactive sites allow for further functionalization, enabling chemists to design more complex molecules with tailored biological activities. This flexibility has led to increased interest in using this compound as an intermediate in drug discovery programs.

From a regulatory perspective, compounds like 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies and pharmacokinetic evaluations. The dihydrochloride salt form provides a stable and soluble compound that is easier to handle and test in these studies.

The future prospects for 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride are promising, given its structural features and observed biological activities. As research continues, new derivatives may be developed that exhibit even greater potency and selectivity for specific therapeutic targets. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into viable drug candidates.

In conclusion, 1-(5-bromopyridin-3-yl)-4-ethylpiperazine dihydrochloride (CAS No. 1803584-67-9) represents an important advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further study and development. As research progresses, this molecule is likely to play a significant role in the discovery of new therapeutic agents that address unmet medical needs.